Cas no 17372-81-5 (5-methoxy-Cinnoline)

5-methoxy-Cinnoline structure
5-methoxy-Cinnoline structure
Product Name:5-methoxy-Cinnoline
CAS No:17372-81-5
MF:C9H8N2O
MW:160.17262172699
CID:1107698
PubChem ID:22326723
Update Time:2025-04-20

5-methoxy-Cinnoline Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-Cinnoline
    • SCHEMBL5218606
    • 17372-81-5
    • SSFJZSSFJAJTAI-UHFFFAOYSA-N
    • 5-methoxycinnoline
    • Inchi: 1S/C9H8N2O/c1-12-9-4-2-3-8-7(9)5-6-10-11-8/h2-6H,1H3
    • InChI Key: SSFJZSSFJAJTAI-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2=C1C=CN=N2

Computed Properties

  • Exact Mass: 160.063662883g/mol
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35Ų
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